Cas no 929513-33-7 (N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide
• CAS No: 929513-33-7
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 6472320
• PubChem ID: 24281193
• Update Time: 2025-06-23

N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide
• 929513-33-7
• AKOS002291365
• HMS3478I21
• F2095-0205
• N-(2,4-dimethylphenyl)-5-ethoxy-2-methylbenzofuran-3-carboxamide

• Inchi： 1S/C20H21NO3/c1-5-23-15-7-9-18-16(11-15)19(14(4)24-18)20(22)21-17-8-6-12(2)10-13(17)3/h6-11H,5H2,1-4H3,(H,21,22)
• InChI Key： IOTNBNFLAPVCIA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2C=CC(C)=CC=2C)=O)C2C=C(C=CC1=2)OCC

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide

N-(2,4-Dimethylphenyl)-5-Ethoxy-2-Methyl-1-Benzofuran-3-Carboxamide: A Comprehensive Overview

The compound N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide, identified by the CAS registry number 929513-33-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzofuran derivatives, which have garnered substantial attention in recent years due to their unique structural properties and promising biological activities. The molecule's structure incorporates a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. This arrangement contributes to its stability and reactivity, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of benzofuran derivatives in the development of novel therapeutic agents. The presence of electron-donating groups such as methyl and ethoxy substituents in the structure of N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide enhances its electronic properties, making it an attractive candidate for various biochemical interactions. These substituents not only influence the molecule's solubility but also play a crucial role in modulating its pharmacokinetic profile, which is essential for drug design.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements underscore the ongoing efforts to improve synthetic methodologies for complex molecules like N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate key enzymes associated with inflammation and oxidative stress, suggesting its potential application in anti-inflammatory and antioxidant therapies. Furthermore, its structural similarity to known bioactive compounds has prompted investigations into its efficacy as an antimicrobial agent.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide. Quantum mechanical calculations have revealed the electronic distribution within the molecule, which is critical for understanding its reactivity and selectivity in different chemical environments. These computational studies complement experimental findings and aid in predicting the compound's behavior under various conditions.

From an environmental standpoint, the ecological impact of this compound has been a subject of interest. Studies on its biodegradation rates and toxicity profiles are essential for assessing its safety in industrial and agricultural applications. Preliminary data indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its sustainable use.

In conclusion, N-(2,4-dimethylphenyl)-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both research and industry. Continued exploration into its properties will undoubtedly unlock new opportunities for leveraging this compound in innovative solutions.